Cas no 94232-29-8 (2-Naphthalenesulfonicacid, 4,7-dihydroxy-, sodium salt (1:?))

• Product Name: 2-Naphthalenesulfonicacid, 4,7-dihydroxy-, sodium salt (1:?)
• CAS No: 94232-29-8
• MF: C₁₀H₇NaO₅S
• MW: 262.214352846146
• CID: 817578
• PubChem ID: 44148074
• Update Time: 2025-04-19

2-Naphthalenesulfonicacid, 4,7-dihydroxy-, sodium salt (1:?) Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonicacid, 4,7-dihydroxy-, sodium salt (1:?)
• 4,7-dihydroxynaphthalene-2-sulphonic acid, sodium salt
• sodium,4,7-dihydroxynaphthalene-2-sulfonate
• 94232-29-8
• DTXSID40241157
• EINECS 303-955-4

• Inchi： 1S/C10H8O5S.Na/c11-7-1-2-9-6(3-7)4-8(5-10(9)12)16(13,14)15;/h1-5,11-12H,(H,13,14,15);/q;+1/p-1
• InChI Key： RPXRJGGSNBJLNP-UHFFFAOYSA-M
• SMILES： S(C1C=C(C2C=CC(=CC=2C=1)O)O)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 261.99118878g/mol
• Monoisotopic Mass: 261.99118878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 352
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 19
• XLogP3: nothing
• Topological Polar Surface Area: 106Ų